Cas no 1443741-53-4 (tert-butyl 2-isopropyl-6-oxopiperazine-1-carboxylate)

• Product Name: tert-butyl 2-isopropyl-6-oxopiperazine-1-carboxylate
• CAS No: 1443741-53-4
• MF: C₁₂H₂₂N₂O₃
• MW: 242.314683437347
• CID: 2117289
• Update Time: 2023-11-19

tert-butyl 2-isopropyl-6-oxopiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-isopropyl-6-oxopiperazine-1-carboxylate
• CID 101043244
• tert-butyl 2-oxo-6-propan-2-ylpiperazine-1-carboxylate
• 1-Piperazinecarboxylic acid, 2-(1-methylethyl)-6-oxo-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H22N2O3/c1-8(2)9-6-13-7-10(15)14(9)11(16)17-12(3,4)5/h8-9,13H,6-7H2,1-5H3
• InChI Key： DCXRZALHMCHOAQ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C(CNCC1C(C)C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 307
• Topological Polar Surface Area: 58.6

Experimental Properties

• Density: 1.056±0.06 g/cm3(Predicted)
• Boiling Point: 365.7±35.0 °C(Predicted)
• pka: 7.23±0.40(Predicted)